Cas no 68661-16-5 (Phenylacetic-13C2 Acid)

Phenylacetic-13C2 Acid is a stable isotope-labeled variant of phenylacetic acid, where two carbon atoms are replaced with the 13C isotope. This compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring high precision in quantitative analysis due to its minimal isotopic interference. Its labeled structure allows for accurate tracking in metabolic studies and pharmaceutical research. The product offers excellent chemical purity and isotopic enrichment, making it suitable for applications requiring traceability and sensitivity. Its stability and compatibility with analytical techniques enhance reproducibility in experimental workflows, supporting reliable data interpretation in complex biological and chemical matrices.

Phenylacetic-13C2 Acid structure

Product Name:Phenylacetic-13C2 Acid

CAS No:68661-16-5

MF:C₈H₈O₂

MW:138.133232116699

CID:820776

PubChem ID:12198010

Update Time:2025-10-29

Phenylacetic-13C2 Acid Chemical and Physical Properties

Names and Identifiers

- Phenylacetic acid-1,2-13C2
- DTXSID30480053
- Phenylacetic acid-1,2-13C2, 99 atom % 13C
- PHENYL(ACETIC ACID-13C2)
- Phenylacetic acid - 13C2
- 68661-16-5
- 99 atom % 13C
- Phenylacetic-13C2 Acid
- Inchi： 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6+1,8+1
- InChI Key： WLJVXDMOQOGPHL-ANVYNZRWSA-N
- SMILES： O[13C]([13CH2]C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 138.059139164g/mol
Monoisotopic Mass: 138.059139164g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.089 g/mL at 25 °C
Melting Point: 77-79 °C(lit.)
Boiling Point: 265 °C(lit.)

Phenylacetic-13C2 Acid Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

Phenylacetic-13C2 Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P335573-25mg	Phenylacetic-13C2 Acid	68661-16-5	25mg	$ 80.00	2022-06-03
TRC	P335573-50mg	Phenylacetic-13C2 Acid	68661-16-5	50mg	$ 150.00	2022-06-03
TRC	P335573-100mg	Phenylacetic-13C2 Acid	68661-16-5	100mg	$ 275.00	2022-06-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	293857-1G	Phenylacetic-13C2 Acid	68661-16-5	1g	¥9891.09	2023-12-09
SHENG KE LU SI SHENG WU JI SHU	sc-236371-1 g	Phenylacetic acid-1,2-13C2,	68661-16-5	1g	￥4385.00	2023-06-20